Bicuculline

Catalog No.
S521204
CAS No.
485-49-4
M.F
C20H17NO6
M. Wt
367.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Bicuculline

For CNS studies demanding a GABAA antagonist that crosses the blood-brain barrier, bicuculline free base (CAS 485-49-4) is the definitive tool.

  • BBB-permeable: Systemic administration induces acute seizures in rodent models, unlike quaternary salt derivatives.
  • Selective blockade: Competitively inhibits GABAA receptors without affecting GABAC receptors at standard working concentrations.
  • Reproducibility: QC-validated purity ensures consistent antagonism, enabling reliable EPSC isolation in electrophysiology.

CAS Number

485-49-4

Product Name

Bicuculline

IUPAC Name

(6R)-6-[(5S)-6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-yl]-6H-furo[3,4-g][1,3]benzodioxol-8-one

Molecular Formula

C20H17NO6

Molecular Weight

367.4 g/mol

InChI

InChI=1S/C20H17NO6/c1-21-5-4-10-6-14-15(25-8-24-14)7-12(10)17(21)18-11-2-3-13-19(26-9-23-13)16(11)20(22)27-18/h2-3,6-7,17-18H,4-5,8-9H2,1H3/t17-,18+/m0/s1

InChI Key

IYGYMKDQCDOMRE-ZWKOTPCHSA-N

solubility

Soluble in DMSO

Synonyms

6-(5,6,7,8-Tetrahydro-6-methyl-1,3-dioxolo(4,5-g)isoquinolin-5-yl)furo(3,4-e)1,3-benzodioxol-8(6H)one, Bicuculline

Canonical SMILES

CN1CCC2=CC3=C(C=C2C1C4C5=C(C6=C(C=C5)OCO6)C(=O)O4)OCO3

Isomeric SMILES

CN1CCC2=CC3=C(C=C2[C@H]1[C@H]4C5=C(C6=C(C=C5)OCO6)C(=O)O4)OCO3

The exact mass of the compound Bicuculline is 367.1056 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 32192. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Heterocyclic Compounds - Alkaloids - Benzylisoquinolines. It belongs to the ontological category of isoquinolines in the ChEBI Ontology tree. The United Nations designated GHS hazard class pictogram is Acute Toxic;Environmental Hazard, and the GHS signal word is DangerThe storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Purity

≥98%

Package Size

50 mg, 100 mg, 0.25 g

Bicuculline is a phthalide-isoquinoline alkaloid widely procured as a benchmark selective and competitive antagonist for the γ-aminobutyric acid type A (GABAA) receptor. Its primary utility in both industrial and academic research is the potent and reversible blockade of GABAA receptor-mediated inhibitory neurotransmission, making it a standard tool for inducing convulsive activity in seizure models and for isolating glutamatergic excitatory currents in electrophysiology. Functionally, it competes with GABA at the agonist binding site, reducing both the open time and frequency of the associated chloride channel without significantly affecting GABAB or GABAC receptors at typical working concentrations.

Research Fit

1
Competitive GABAA receptor antagonism for synaptic inhibition studies
2
Stereospecific (+)-enantiomer with reported higher receptor affinity
3
Ancillary SK channel block context requires endpoint-specific review

Substituting Bicuculline requires careful consideration of the specific experimental goals, as common alternatives are not functionally equivalent. Using quaternary salts like bicuculline methiodide or methochloride fundamentally alters physicochemical properties; while they offer superior water solubility and stability, they do not readily cross the blood-brain barrier, making them unsuitable for systemic in-vivo CNS studies but useful for peripheral applications. Opting for a different competitive antagonist, such as Gabazine (SR-95531), introduces a compound with higher potency and distinct interactions at the binding site. Choosing a non-competitive antagonist like Picrotoxin changes the mechanism of action entirely—from competition at the GABA binding site to a block within the chloride channel pore—which can alter experimental outcomes and interpretation. Therefore, precise compound selection is critical for reproducibility and mechanistic clarity.

Substitution Risk

Bicuculline
Competitive orthosteric antagonist; surmountable GABA block; retains sensitivity to anesthetic modulation
Picrotoxin / Gabazine
Non-competitive channel block or selective competitive profile may shift pathway-response interpretation and limit anesthetic studies
Bicuculline Base
Higher potency; limited aqueous stability requires fresh preparation in appropriate solvent
Bicuculline Methiodide
Improved solubility but reduced GABAA potency; prominent off-target SK channel block may confound neuronal excitability readouts

Solubility: Free Base vs. Quaternary Salts

Bicuculline free base is sparingly soluble in aqueous solutions but soluble in DMSO and 0.1 N HCl. In contrast, its quaternary salt, bicuculline methiodide, is significantly more water-soluble, with a reported solubility of up to 20 mM (10.19 mg/mL). This key difference dictates the choice of vehicle for stock solutions and the route of administration for in-vivo studies.

Evidence DimensionSolubility in Water
Target Compound DataSparingly soluble
Comparator Or BaselineBicuculline Methiodide: Soluble up to 20 mM
Quantified DifferenceQualitatively significant difference in aqueous solubility, enabling different formulation strategies.
ConditionsStandard laboratory solvents (Water, DMSO, HCl).

This directly impacts experimental design; use the free base for CNS penetration via systemic delivery and the water-soluble salts for localized application or where aqueous vehicles are required.

Mechanism vs. Picrotoxin
Head-to-head
Parallel rightward shift vs. non-parallel max depression; no internal block vs. internal block present
Supports competitive mechanism attribution for synaptic GABA quantification studies
Recombinant α1β1γ2 receptors in Xenopus oocytes; internal perfusion in bullfrog DRG cells

Competitive Antagonism vs. Picrotoxin

Bicuculline acts as a true competitive antagonist at the GABAA receptor. In functional assays, it produces a parallel rightward shift in the GABA concentration-response curve without depressing the maximum response, consistent with competition at the agonist binding site. In contrast, Picrotoxin exhibits a mixed/non-competitive mechanism, depressing the maximum GABA response, which is indicative of its action as a channel pore blocker rather than a binding site competitor.

Evidence DimensionInhibition Mechanism on GABA Dose-Response Curve
Target Compound DataCompetitive: Parallel rightward shift of curve
Comparator Or BaselinePicrotoxin: Non-competitive: Depression of maximal response
Quantified DifferenceQualitative difference in inhibitory mechanism (Binding site vs. channel pore).
ConditionsElectrophysiological recording from Xenopus oocytes expressing recombinant GABAA receptors.

For studies aiming to quantify agonist affinity or concentration-dependent effects, Bicuculline's competitive mechanism provides clearer, more interpretable data than a non-competitive channel blocker like Picrotoxin.

Potency vs. Gabazine
Head-to-head
GABA ID50 0.74 μM (bicuculline) vs. 0.44 μM (gabazine); pentobarbitone ID50 0.69 μM vs. no effective block
Broader antagonist profile supports anesthetic modulation research
Cultured rat hippocampal neurons, whole-cell patch clamp

Potency vs. Gabazine

Bicuculline is a potent GABAA receptor antagonist with a reported IC50 of approximately 2 µM. However, for applications requiring maximum potency, Gabazine (SR-95531) is a relevant alternative, demonstrating an IC50 of ~0.2 µM. While both are competitive antagonists, Gabazine is roughly 10-fold more potent in blocking GABA-elicited currents under specific assay conditions.

Evidence DimensionIC50 at GABAA Receptor
Target Compound Data~2 µM
Comparator Or BaselineGabazine (SR-95531): ~0.2 µM
Quantified DifferenceGabazine is approximately 10x more potent.
ConditionsInhibition of GABA-elicited currents in electrophysiology assays.

Bicuculline is the cost-effective, benchmark standard for routine GABAA antagonism, while Gabazine should be selected when the highest possible potency is the primary procurement driver.

Solubility vs. Methiodide
Cross-study
Base: poor aqueous solubility, IC50 ~2 μM. BMI: >20 mM solubility, IC50 8.4 μM, AHP block IC50 26 μM
Formulation-fit context; solubility gain may introduce off-target pathway endpoints
AHP block in rat dopaminergic neurons; data to verify per preparation protocol

GABAA Selectivity vs. GABAC and Glycine Receptors

Bicuculline is highly selective for GABAA receptors and is considered insensitive to GABAC receptors, which are instead selectively blocked by TPMPA. This makes Bicuculline a critical tool for pharmacologically distinguishing between these two major classes of ionotropic GABA receptors. While generally selective, some studies note that at high concentrations, bicuculline can exhibit weak antagonism at glycine receptors (GlyRs), particularly those containing α2/β subunits, where the IC50 is ~47 µM. This is an order of magnitude higher than its potency at GABAA receptors, but should be a consideration in experimental design.

Evidence DimensionReceptor Sensitivity
Target Compound DataSensitive at GABAA (IC50 ~2 µM); Insensitive at GABAC
Comparator Or BaselineGABAC Receptors: Insensitive; Glycine Receptors (α2/β): Weakly sensitive (IC50 ~47 µM)
Quantified DifferenceHigh selectivity for GABAA over GABAC; >20-fold selectivity over certain Glycine receptor subtypes.
ConditionsVarious electrophysiological and binding assays.

Procure Bicuculline when the experimental goal is to specifically block GABAA receptors while leaving GABAC-mediated currents intact, a task for which many other antagonists are not suited.

GABAA vs. GABAC Selectivity
Head-to-head
>58-fold selectivity window; GABAA IC50 1.7 μM vs. no block at 100 μM on GABAC ρ1
Essential for pharmacological isolation of GABAA currents in native tissue
Mouse horizontal cells and Xenopus oocyte expression models
Glycine Cross-reactivity
Head-to-head
Glycine IC50 100 μM (bicuculline) vs. 28 nM (strychnine); ~37-fold GABAA selectivity maintained
Negligible glycine block at standard 1–10 μM working concentrations; strychnine loses selectivity at high doses
Rat hippocampal CA1 neurons; α2 glycine receptor confirmation
In Vivo Discharge vs. Picrotoxin
Head-to-head
Amplified phasic activity (2–3×) vs. induced tonic silent-phase activity; ~18.7× lower effective dose
Phasic inhibition gain-control interpretation; circuit dynamics differ by antagonist
Anesthetized dog medullary respiratory neurons; picoejection model

In Vivo Seizure Modeling

For inducing acute, generalized seizures via systemic administration in rodent models, the free base form of Bicuculline is the appropriate choice. Its ability to cross the blood-brain barrier ensures CNS target engagement, a property not shared by its water-soluble quaternary salts like bicuculline methiodide.

Isolating Excitatory Currents in Brain Slices

Bicuculline is the standard reagent for blocking fast inhibitory postsynaptic currents (IPSCs) to unmask and study excitatory postsynaptic currents (EPSCs). Its competitive mechanism allows for clear, reversible blockade of GABAA receptors, providing a stable baseline for investigating glutamatergic neurotransmission.

GABA Receptor Subtype Dissection

When an experimental goal is to differentiate between GABAA and GABAC receptor activity within a neural circuit, Bicuculline is the correct tool. Its established insensitivity to GABAC receptors allows for the selective inhibition of the GABAA component of the total GABA-mediated response.

GABAergic Validation in HTS

In cell-based assays (e.g., FLIPR, automated patch-clamp) designed to screen for GABAA receptor modulators, Bicuculline serves as a reliable positive control for antagonism. Its well-defined competitive action provides a robust and reproducible benchmark against which novel compounds can be compared.

Application Fit Matrix

Application
Selection Property
Validation Focus
GABAA/GABAC Current Isolation
GABAA-selective antagonism without GABAC block
Verify lack of response at ρ subunit-containing receptors up to 100 μM
Quantitative Competitive Analysis
Surmountable orthosteric antagonism
Confirm parallel rightward shift in GABA curve without max response depression
Phasic Inhibition Circuit Studies
Active-phase gain modulation without tonic disinhibition
Assess firing pattern amplification vs. induction of ectopic silent-phase activity
Anesthetic Modulation Research
Broad-spectrum antagonism across GABA and anesthetic activation pathways
Compare block efficacy on GABA- vs. pentobarbitone-induced currents

XLogP3

2.6

Hydrogen Bond Acceptor Count

7

Exact Mass

367.10558726 Da

Monoisotopic Mass

367.10558726 Da

Heavy Atom Count

27

Appearance

Solid powder

Melting Point

194.0 °C

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

UNII

Y37615DVKC

GHS Hazard Statements

Aggregated GHS information provided by 193 companies from 3 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
H300 (99.48%): Fatal if swallowed [Danger Acute toxicity, oral];
H311+H331 (79.79%): Toxic in contact with skin or if inhaled. [Danger Acute toxicity, dermal;
acute toxicity, inhalation];
H311 (100%): Toxic in contact with skin [Danger Acute toxicity, dermal];
H331 (100%): Toxic if inhaled [Danger Acute toxicity, inhalation];
H400 (99.48%): Very toxic to aquatic life [Warning Hazardous to the aquatic environment, acute hazard];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

MeSH Pharmacological Classification

GABA-A Receptor Antagonists

Pictograms

Environmental Hazard Acute Toxic

Acute Toxic;Environmental Hazard

Other CAS

485-49-4

Wikipedia

Bicuculline
1: Ma J, Lin C, Wen C, Xiang Z, Yang X, Wang X. Determination of bicuculline in rat plasma by liquid chromatography mass spectrometry and its application in a pharmacokinetic study. J Chromatogr B Analyt Technol Biomed Life Sci. 2014 Mar 15;953-954:143-6. doi: 10.1016/j.jchromb.2014.02.006. Epub 2014 Feb 18. PubMed PMID: 24607696.
2: Ramerstorfer J, Foppa V, Thiery H, Hermange P, Janody S, Berger ML, Dodd RH, Sieghart W. GABA(A) receptor subtype-selectivity of novel bicuculline derivatives. Curr Med Chem. 2015;22(6):771-80. PubMed PMID: 25386826.
3: Ionov ID, Roslavtseva LA. Coadministration of bicuculline and NMDA induces paraplegia in the rat. Brain Res. 2012 Apr 27;1451:27-33. doi: 10.1016/j.brainres.2012.03.015. Epub 2012 Mar 13. PubMed PMID: 22445063.
4: Srivastava A, Tandon P, Jain S, Asthana BP. Antagonistic properties of a natural product-Bicuculline with the gamma-aminobutyric acid receptor: studied through electrostatic potential mapping, electronic and vibrational spectra using ab initio and density functional theory. Spectrochim Acta A Mol Biomol Spectrosc. 2011 Dec 15;84(1):144-55. doi: 10.1016/j.saa.2011.09.022. Epub 2011 Sep 16. PubMed PMID: 21968210.
5: Covelo IR, Patel ZI, Luviano JA, Stratford TR, Wirtshafter D. Manipulation of GABA in the ventral pallidum, but not the nucleus accumbens, induces intense, preferential, fat consumption in rats. Behav Brain Res. 2014 Aug 15;270:316-25. doi: 10.1016/j.bbr.2014.05.032. Epub 2014 May 24. PubMed PMID: 24867334.
6: Lavezzi HN, Parsley KP, Zahm DS. Modulation of locomotor activation by the rostromedial tegmental nucleus. Neuropsychopharmacology. 2015 Feb;40(3):676-87. doi: 10.1038/npp.2014.223. Epub 2014 Aug 28. PubMed PMID: 25164249; PubMed Central PMCID: PMC4289956.
7: Rysakova MP, Pavlova IV. [Behavior of high- and low-anxiety rats after modulation of GABAergic transmission in basolateral amygdala]. Ross Fiziol Zh Im I M Sechenova. 2014 Jun;100(6):736-49. Russian. PubMed PMID: 25665398.
8: Hasanein P, Sharifi M. GABA(A) receptors in the central amygdala are involved in memory retention deficits induced by cannabinoids in rats. Pharmacol Biochem Behav. 2015 Nov;138:26-31. doi: 10.1016/j.pbb.2015.09.010. Epub 2015 Sep 12. PubMed PMID: 26368844.
9: Druzin M, Haage D, Johansson S. Bicuculline free base blocks voltage-activated K+ currents in rat medial preoptic neurons. Neuropharmacology. 2004 Feb;46(2):285-95. PubMed PMID: 14680766.
10: Olsen RW, Ban M, Miller T. Studies on the neuropharmacological activity of bicuculline and related compounds. Brain Res. 1976 Feb 6;102(2):283-99. PubMed PMID: 1247886.
11: Schmoutz CD, Guerin GF, Goeders NE. Role of GABA-active neurosteroids in the efficacy of metyrapone against cocaine addiction. Behav Brain Res. 2014 Sep 1;271:269-76. doi: 10.1016/j.bbr.2014.06.032. Epub 2014 Jun 21. PubMed PMID: 24959859.
12: Voisin DL, Herbison AE, Poulain DA. Central inhibitory effects of muscimol and bicuculline on the milk ejection reflex in the anaesthetized rat. J Physiol. 1995 Feb 15;483 ( Pt 1):211-24. Erratum in: J Physiol (Lond) 1995 Jun 15;485(Pt 3):873. PubMed PMID: 7776233; PubMed Central PMCID: PMC1157883.
13: Karson AB, Aker R, Ateş N, Onat F. Cardiovascular effects of intracerebroventricular bicuculline in rats with absence seizures. Epilepsy Res. 1999 Apr;34(2-3):231-9. PubMed PMID: 10210038.
14: Cantafora E, Giorgi FS, Frenzilli G, Scarcelli V, Busceti CL, Nigro M, Bernardeschi M, Fornai F. Region-specific DNA alterations in focally induced seizures. J Neural Transm (Vienna). 2014 Nov;121(11):1399-403. doi: 10.1007/s00702-014-1211-5. Epub 2014 Apr 20. PubMed PMID: 24748548.
15: Dickinson-Anson H, Mesches MH, Coleman K, McGaugh JL. Bicuculline administered into the amygdala blocks benzodiazepine-induced amnesia. Behav Neural Biol. 1993 Jul;60(1):1-4. PubMed PMID: 8216155.
16: Mori N, Watanabe M. Comparison of effects of bilateral injections of bicuculline and muscimol into the caudate-putamen of amygdaloid-kindled rats. Neurosci Lett. 1994 Mar 14;169(1-2):129-32. PubMed PMID: 8047267.
17: Pericić D, Bujas M, Mirković K, Jazvinsćak M. Effects of adrenalectomy and gonadectomy on sex and stress-induced differences in bicuculline-induced convulsions. Exp Brain Res. 1999 Dec;129(3):451-6. PubMed PMID: 10591916.
18: Kalappa BI, Uteshev VV. The dual effect of PNU-120596 on α7 nicotinic acetylcholine receptor channels. Eur J Pharmacol. 2013 Oct 15;718(1-3):226-34. doi: 10.1016/j.ejphar.2013.08.027. Epub 2013 Sep 11. PubMed PMID: 24036349; PubMed Central PMCID: PMC3839061.
19: Hsu DZ, Liu MY. Bicuculline methiodide attenuates hepatic injury and decreases mortality in septic rats: role of cytokines. Shock. 2004 Oct;22(4):347-50. PubMed PMID: 15377890.
20: Johansson S, Druzin M, Haage D, Wang MD. The functional role of a bicuculline-sensitive Ca2+-activated K+ current in rat medial preoptic neurons. J Physiol. 2001 May 1;532(Pt 3):625-35. PubMed PMID: 11313434; PubMed Central PMCID: PMC2278573.

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